Spectaline

• Molecular Formula: C20H39NO2
• Molecular Weight: 325.5 g/mol
• IUPAC Name: 14-[(2R,5S,6S)-5-hydroxy-6-methylpiperidin-2-yl]tetradecan-2-one
• InChI: InChI=1S/C20H39NO2/c1-17(22)13-11-9-7-5-3-4-6-8-10-12-14-19-15-16-20(23)18(2)21-19/h18-21,23H,3-16H2,1-2H3/t18-,19+,20-/m0/s1
• InChI Key: SMOKZFNZPZHGMX-ZCNNSNEGSA-N
• Isomeric SMILES: C[C@H]1[C@H](CC[C@H](N1)CCCCCCCCCCCCC(=O)C)O
• SMILES: CC1C(CCC(N1)CCCCCCCCCCCCC(=O)C)O
• synonyms: spectaline

Description

Spectaline is a natural product found in Cassia leptophylla with data available.

Scientific Research Applications

Antinociceptive Properties

• Antinociceptive Activity: Spectaline, a piperidine alkaloid isolated from Cassia leptophylla, exhibits significant antinociceptive effects. It was found to inhibit acetic acid-induced abdominal writhing in mice but did not show central analgesic activity in other models. This suggests potential as a pain reliever, particularly in peripheral pain models (Alexandre-Moreira et al., 2003).

Synthesis and Derivatives

• Stereoselective Synthesis: The stereoselective synthesis of spectaline has been achieved, contributing to the development of methodologies for asymmetric synthesis of complex functionalized piperidine cores. This is important for the creation of new compounds with potential therapeutic applications (Lee et al., 2003).

Central Nervous System Effects

• CNS Depressant and Anticonvulsant Activities: Spectaline has been shown to have CNS depressant and anticonvulsant activities in mice, indicating potential for neurological applications. This includes decreasing motor activity and increasing latency for development of convulsions induced by certain agents (Silva et al., 2011).

Antileishmanial and Trypanocidal Activities

• Leishmanicidal and Trypanocidal Effects: Spectaline has shown significant activity against the parasite Leishmania major without toxic effects on murine macrophages. Additionally, (+)-spectaline and iso-6-spectaline have demonstrated inhibitory effects on the growth of Trypanosoma brucei rhodesiense, a human-infective species (Melo et al., 2014; Lim et al., 2019).

Cholinesterase Inhibitors

• Cholinesterase Inhibition: Derivatives of spectaline have been investigated as cholinesterase inhibitors, showing potential as noncompetitive inhibitors with CNS selectivity and few peripheral side effects. This suggests a role in treating conditions like Alzheimer's disease (Castro et al., 2008).

Antiproliferative Activity

• Antiproliferative Activity in Cancer Cells: Alkaloids derived from Senna spectabilis, including spectaline, have been shown to have antiproliferative activity on HepG2 cells, inducing cell cycle arrest. This suggests potential for use in cancer therapy (Pereira et al., 2016).